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Compound of Interest

Compound Name: Ficoll type 70

CAS No.: 72146-89-5

Cat. No.: B13390706

Get Quote

Abstract & Introduction
The shift from Static Cold Storage (SCS) to Machine Perfusion (MP)—both hypothermic (HMP)

and normothermic (NMP)—has necessitated the development of more sophisticated

preservation solutions. While human serum albumin (HSA) remains the gold standard for

maintaining colloid osmotic pressure (COP), its batch-to-batch variability, high cost, and

potential for pathogen transmission pose challenges for standardized research and drug

development.

This Application Note details the formulation and preparation of SCPM-F70, a chemically

defined perfusion medium utilizing Ficoll 70 (Ficoll™ PM70) as the primary colloid. This

protocol is designed for researchers requiring a stable, non-immunogenic, and rheologically

favorable alternative to albumin or dextran-based media (e.g., Steen Solution™ derivatives) for

the preservation of kidney, lung, and liver grafts.

Key Advantages of Ficoll 70[1]
Defined Chemistry: A neutral, highly branched sucrose-epichlorohydrin copolymer (Mw ~70

kDa) with no ionized groups.
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Physiological Mimicry: A 3-4% (w/v) solution generates a COP (~25-28 mmHg) comparable

to human plasma, preventing interstitial edema.

Glycocalyx Protection: Mimics the "coating" effect of albumin on the endothelial glycocalyx

without the risk of calcium binding or renal toxicity associated with Dextran 40.

Scientific Rationale & Mechanism
The Starling Equation in Ex Vivo Perfusion
In an ex vivo circuit, the absence of lymphatic drainage makes the graft highly susceptible to

edema. The fluid exchange across the capillary wall is governed by the Starling equation:

Where:

: Net fluid filtration rate.

: Capillary hydrostatic pressure (controlled by the pump).

: Capillary oncotic pressure (provided by Ficoll 70).

: Reflection coefficient (Ficoll 70 approaches 1.0, meaning it stays in the vessel).

Why Ficoll 70? Unlike Dextran 40, which can pass through glomerular pores and cause tubular

plugging (renal toxicity), Ficoll 70 behaves as a rigid, neutral sphere with a hydrodynamic

radius (~5-6 nm) that effectively stays within the vasculature, maintaining

and preventing edema (

).

Mechanism of Action Diagram
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Figure 1: Mechanism of Ficoll 70 in preventing edema and protecting the endothelium during

organ perfusion.

Formulation: SCPM-F70 Media
The following formulation is based on a modified Krebs-Henseleit buffer backbone, optimized

for normothermic machine perfusion (NMP).

Target Osmolarity: 290–310 mOsm/kg Target pH: 7.40 (at 37°C) Target COP: ~25-28 mmHg

Table 1: SCPM-F70 Composition
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Component
Concentration
(mM)

Concentration (g/L) Function

Base Electrolytes

NaCl 118.0 6.90
Osmolarity / Sodium

source

KCl 4.7 0.35
Membrane potential

maintenance

MgSO₄ · 7H₂O 1.2 0.30 Metabolic cofactor

KH₂PO₄ 1.2 0.16 pH buffering

NaHCO₃ 25.0 2.10
Physiological pH

buffer

CaCl₂ · 2H₂O 2.5 0.37

Calcium homeostasis

(critical for endothelial

junctions)

Colloid

Ficoll™ PM70 N/A 35.0 - 40.0
Oncotic Pressure (3.5

- 4.0%)

Metabolic Substrates

D-Glucose 11.1 2.00 Energy source

Sodium Pyruvate 2.0 0.22
Glycolytic

intermediate

Additives (Optional)

Heparin 1000 IU/L N/A Anticoagulation

Insulin 40 IU/L N/A
Glucose metabolism

support

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13390706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Note: Unlike Albumin, Ficoll 70 does not bind Calcium. Therefore, the total Calcium

added (2.5 mM) represents the free ionized Calcium (

). If comparing to an albumin-based solution, you may need to lower the Calcium in

this recipe to 1.25 mM to match the free calcium levels of plasma.

Preparation Protocol
Safety: Wear PPE. Ficoll powder is fine and can be an inhalation irritant. Equipment: Magnetic

stirrer with heating plate, pH meter, Osmometer, 0.22 µm filtration unit (vacuum).

Step-by-Step Methodology
Preparation of Stock Buffer (Without Calcium/Ficoll):

Dissolve NaCl, KCl, MgSO₄, KH₂PO₄, and Glucose in 80% of the final volume of Milli-Q

water.

Do not add CaCl₂ yet to prevent precipitation with phosphates/carbonates.

Solubilization of Ficoll 70 (The Critical Step):

Ficoll 70 dissolves slowly and can clump.

Heat the buffer to 37°C - 40°C (Do not boil).

Create a vortex using a magnetic stir bar.

Slowly dust the Ficoll PM70 powder (35-40 g/L) into the vortex.

Allow to stir for 30-60 minutes until the solution is perfectly clear.

Addition of Bicarbonate and Calcium:
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Once the Ficoll is dissolved and the solution has cooled slightly (to <30°C), add the

NaHCO₃.

Dissolve CaCl₂ separately in a small volume (10 mL) of water and add it dropwise while

stirring to avoid cloudiness.

pH Adjustment:

Gas the solution with Carbogen (95% O₂ / 5% CO₂) for 15 minutes if possible, as this is a

bicarbonate buffer.

Adjust pH to 7.40 using 1N HCl or 1N NaOH.

Note: If not using Carbogen, adjust pH to 7.4, but be aware it may drift during perfusion

without CO₂ supply.

Filtration & Sterilization:

Pass the media through a 0.22 µm PES (Polyethersulfone) filter.

Do not autoclave the final media containing glucose and bicarbonate, as this causes

caramelization and pH instability.

Workflow Diagram
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Figure 2: Preparation workflow for SCPM-F70 to ensure solubility and sterility.

Quality Control & Validation
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Before using the media for organ perfusion, perform the following validation steps:

Osmolarity Check:

Target: 290–310 mOsm/kg.

If >310: Dilute with sterile water.

If <290: Add small amount of 1M NaCl stock.

Endotoxin Testing (LAL Assay):

Ficoll is a sugar polymer and can support bacterial growth if not handled aseptically.

Limit: < 0.5 EU/mL for organ perfusion.

Viscosity Check (Optional):

Using a viscometer, ensure viscosity is between 1.5 – 2.0 cP at 37°C (approximating blood

plasma viscosity).

Troubleshooting
Issue Probable Cause Solution

Cloudy Solution
Calcium Phosphate

precipitation

Add CaCl₂ last and dropwise.

Ensure pH is not >7.6 during

mixing.

Ficoll Clumping Added too fast or cold buffer

Heat buffer to 37°C; create a

strong vortex; add powder

slowly.

Edema in Organ COP too low

Increase Ficoll concentration to

4.5% or 5.0%. Check for leaks

in the circuit.

High Vascular Resistance Viscosity too high
Ensure you are using Ficoll 70,

not Ficoll 400.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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